Cas no 1481895-50-4 (4-Cycloheptylpyrrolidine-3-carboxylic acid)

• Product Name: 4-Cycloheptylpyrrolidine-3-carboxylic acid
• CAS No: 1481895-50-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5704871
• PubChem ID: 65914938
• Update Time: 2025-06-07

4-Cycloheptylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015256399
• 1481895-50-4
• 4-cycloheptylpyrrolidine-3-carboxylicacid
• 4-cycloheptylpyrrolidine-3-carboxylic acid
• EN300-1457617
• CS-0291622
• 3-Pyrrolidinecarboxylic acid, 4-cycloheptyl-
• 4-Cycloheptylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H21NO2/c14-12(15)11-8-13-7-10(11)9-5-3-1-2-4-6-9/h9-11,13H,1-8H2,(H,14,15)
• InChI Key： LCDCGYZUAHDKLP-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1CCCCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 359.3±35.0 °C(Predicted)
• pka: 3.83±0.40(Predicted)

Additional information on 4-Cycloheptylpyrrolidine-3-carboxylic acid

Introduction to 4-Cycloheptylpyrrolidine-3-carboxylic acid (CAS No. 1481895-50-4)

4-Cycloheptylpyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1481895-50-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cycloheptyl substituent attached to a pyrrolidine core with a carboxylic acid functional group at the third position, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry.

The structural framework of 4-Cycloheptylpyrrolidine-3-carboxylic acid consists of a six-membered saturated ring (cycloheptyl) fused to a five-membered nitrogen-containing heterocycle (pyrrolidine). The presence of the carboxylic acid group at the third position of the pyrrolidine ring introduces polarity and reactivity, making it a versatile intermediate for further chemical modifications. This structural motif is particularly intriguing because it combines elements that are often found in biologically active molecules, such as heterocycles and functional acids.

In recent years, there has been growing interest in 4-Cycloheptylpyrrolidine-3-carboxylic acid due to its potential role as a building block in the synthesis of more complex pharmacophores. The cycloheptyl group, being a bulky aliphatic moiety, can influence the pharmacokinetic properties of derivatives by affecting solubility and metabolic stability. Meanwhile, the pyrrolidine core is a common scaffold in many drugs, known for its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 4-Cycloheptylpyrrolidine-3-carboxylic acid is its utility in the development of novel therapeutic agents. Researchers have explored its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The carboxylic acid functionality allows for easy conjugation with other molecules, enabling the creation of prodrugs or targeted drug delivery systems. Additionally, the nitrogen atom in the pyrrolidine ring can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets.

Recent studies have highlighted the synthetic versatility of 4-Cycloheptylpyrrolidine-3-carboxylic acid. For instance, researchers have demonstrated its use in constructing complex scaffolds through palladium-catalyzed cross-coupling reactions. These transformations have enabled the introduction of aryl or heteroaryl groups at various positions around the pyrrolidine core, leading to a library of novel compounds with diverse biological activities. Such synthetic strategies are crucial for drug discovery pipelines, as they allow chemists to rapidly explore structure-activity relationships (SAR).

The pharmacological potential of derivatives of 4-Cycloheptylpyrrolidine-3-carboxylic acid has been further explored through computational modeling and experimental screening. Molecular docking studies have suggested that this scaffold can interact with proteins involved in pain signaling, neurodegeneration, and inflammation. These findings have prompted further investigation into specific derivatives that may exhibit potent therapeutic effects while minimizing side effects.

In addition to its pharmaceutical applications, 4-Cycloheptylpyrrolidine-3-carboxylic acid has shown promise in materials science. Its unique structural features make it a suitable candidate for designing functional materials with applications in catalysis and sensing. For example, derivatives of this compound have been investigated as ligands for metal-organic frameworks (MOFs), where they can coordinate with transition metals to create porous materials with tailored properties.

The synthesis of 4-Cycloheptylpyrrolidine-3-carboxylic acid itself presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, advances in synthetic methodology have made it more feasible to produce this compound on a larger scale. Techniques such as flow chemistry and enzymatic catalysis have been employed to streamline the synthesis process while maintaining high selectivity.

Future research directions for 4-Cycloheptylpyrrolidine-3-carboxylic acid include exploring its role in drug development through more comprehensive biological assays. By evaluating derivatives across different disease models, researchers can identify lead compounds that warrant further clinical investigation. Additionally, computational approaches such as artificial intelligence (AI)-assisted drug design may accelerate the discovery process by predicting novel derivatives with enhanced pharmacological properties.

The broader impact of 4-Cycloheptylpyrrolidine-3-carboxylic acid on science and industry cannot be overstated. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable asset in both academic research and industrial development. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine and materials science.